Cas no 2230800-26-5 (1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride)

1-(Oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride is a heterocyclic compound featuring a fused oxolane (tetrahydrofuran) and 1,2,3-triazole scaffold, with an amine functionality at the 4-position of the triazole ring. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. Its structural motif is valuable in medicinal chemistry, particularly as a building block for biologically active molecules, given the prevalence of triazole and oxolane moieties in drug discovery. The compound’s reactivity allows for further functionalization, enabling the development of novel derivatives. High purity and well-defined characterization support its use in research and industrial settings, particularly in the synthesis of potential therapeutic agents.

1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride structure

2230800-26-5 structure

Product Name:1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride

CAS No:2230800-26-5

MF:C₆H₁₁ClN₄O

MW:190.630739450455

CID:6228240

PubChem ID:137965786

Update Time:2025-06-09

1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride
- Z3279228155
- starbld0039089
- 1-(Tetrahydrofuran-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride
- 1-(oxolan-3-yl)triazol-4-amine;hydrochloride
- 2230800-26-5
- EN300-2009487
- Inchi： 1S/C6H10N4O.ClH/c7-6-3-10(9-8-6)5-1-2-11-4-5;/h3,5H,1-2,4,7H2;1H
- InChI Key： UOIBZBWGHODYPP-UHFFFAOYSA-N
- SMILES： Cl.O1CCC(C1)N1C=C(N)N=N1

Computed Properties

Exact Mass: 190.0621387g/mol
Monoisotopic Mass: 190.0621387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66Å²

1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2009487-1g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	1g	$1043.0	2023-09-16
Enamine	EN300-2009487-5g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	5g	$3023.0	2023-09-16
Enamine	EN300-2009487-10g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	10g	$4483.0	2023-09-16
Enamine	EN300-2009487-0.05g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	0.05g	$243.0	2023-09-16
Enamine	EN300-2009487-0.1g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	0.1g	$362.0	2023-09-16
Enamine	EN300-2009487-0.25g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	0.25g	$516.0	2023-09-16
Enamine	EN300-2009487-0.5g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	0.5g	$813.0	2023-09-16
Enamine	EN300-2009487-1.0g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	1.0g	$1043.0	2023-07-10
Enamine	EN300-2009487-2.5g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	2.5g	$2043.0	2023-09-16
Enamine	EN300-2009487-5.0g	1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride	2230800-26-5	95%	5.0g	$3023.0	2023-07-10

1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride

Research Brief on 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride (CAS: 2230800-26-5): Recent Advances and Applications

1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride (CAS: 2230800-26-5) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole and oxolane moieties, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride has been optimized through advanced organic chemistry techniques, including click chemistry and catalytic hydrogenation. Researchers have reported high yields and purity, which are critical for its subsequent biological evaluation. The compound's structural features, particularly the triazole ring, contribute to its stability and bioavailability, making it an attractive scaffold for drug design.

Pharmacological studies have revealed that 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride exhibits potent activity against a range of biological targets. Preliminary in vitro assays indicate its efficacy as an inhibitor of key enzymes involved in inflammatory pathways. Additionally, its interaction with specific receptor subtypes suggests potential applications in neurology and oncology. These findings are supported by molecular docking studies, which highlight the compound's binding affinity and selectivity.

Recent in vivo studies have further elucidated the therapeutic potential of this compound. Animal models of chronic inflammation and neurodegenerative diseases have shown significant amelioration of symptoms upon treatment with 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been characterized, revealing favorable parameters for oral administration.

Despite these advancements, challenges remain in the development of 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride as a therapeutic agent. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research aims to address these concerns through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 1-(oxolan-3-yl)-1H-1,2,3-triazol-4-amine hydrochloride represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, combined with its demonstrated biological activity, underscores its potential for therapeutic applications. Future research will focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.